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Compound of Interest

Compound Name: Potassium carbonate hydrate

Cat. No.: B7908450

An In-Depth Technical Guide to Potassium Carbonate Sesquihydrate for Researchers and
Pharmaceutical Professionals

Introduction: Defining a Versatile Reagent

Potassium carbonate sesquihydrate (K2CO3-1.5H20) is the hydrated crystalline form of
potassium carbonate, an inorganic salt with significant utility across scientific research and
pharmaceutical development.[1] Identified by the CAS Number 6381-79-9, this compound is
valued for its controlled moisture content, strong alkalinity, and high water solubility, which
make it a versatile tool in various applications.[1][2][3] Unlike its anhydrous counterpart, the
sesquihydrate form offers specific advantages in contexts requiring stable pH regulation and
controlled hydration.[1] This guide provides a comprehensive technical overview of its
properties, synthesis, analytical validation, and critical applications for professionals in research
and drug development.

Physicochemical Properties: A Data-Driven
Overview

The functional efficacy of potassium carbonate sesquihydrate is rooted in its distinct chemical
and physical characteristics. It presents as a white, odorless, crystalline solid that is highly
soluble in water, forming a strongly alkaline solution.[1][4] It is, however, insoluble in alcohol.[5]
This profile makes it an excellent choice for aqueous-based reactions and formulations where
pH control is paramount.
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Property

Value

Reference(s)

CAS Number

6381-79-9

[LIE2]E3106]07]

Chemical Formula

K2COs3:1.5H20

[1](216]

Molecular Weight

165.23 g/mol

[21(3][6]1[7]

Appearance

White, crystalline solid,

granules, or powder

(11718l

pH (1% solution) ~11.6 [9]
Melting Point Decomposes [41[8]
Boiling Point Decomposes [41[6]
Density ~2.04 g/cm3 [8]
Solubility in Water Highly soluble [1114]
Solubility in Alcohol Insoluble [5]

A key characteristic of potassium carbonate is its deliquescent nature, readily absorbing

moisture from the atmosphere.[4] The sesquihydrate form represents a stable, partially

hydrated state that is particularly useful in applications where precise water content is a critical

parameter.[1]

Synthesis and Commercial Production

The industrial synthesis of potassium carbonate sesquihydrate is a well-established process

designed to yield a high-purity product. The primary method involves the reaction of a
concentrated potassium hydroxide (KOH) solution with carbon dioxide (CO2).[4][10][11]

Reaction:2KOH + CO2 —» K2COs + H20

From the resulting solution, the sesquihydrate, K2COs:1.5H20, crystallizes out under controlled

conditions.[4] This crystalline solid can then be heated to over 200°C to produce the anhydrous

form if required.[4][10] An alternative production pathway involves treating potassium chloride

with carbon dioxide in the presence of an organic amine to yield potassium bicarbonate, which

is subsequently calcined to form potassium carbonate.[4]
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Caption: Quality control workflow for potassium carbonate sesquihydrate.

Core Applications in Research and Drug
Development

The unique properties of potassium carbonate sesquihydrate make it a valuable reagent in
several pharmaceutical and research contexts.

* pH Regulation and Buffering: A primary role is as a buffering agent or pH modifier. [1]
[12]Maintaining a stable pH is critical for the solubility and stability of many active
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pharmaceutical ingredients (APIs), preventing degradation and ensuring therapeutic efficacy.
[12][13]

o Excipient in Oral Formulations: It is widely used as an excipient in oral dosage forms. [1]In
effervescent tablets, it reacts with an acid like citric acid to generate carbon dioxide, causing
the tablet to rapidly disintegrate and dissolve. [12][14]This enhances the bioavailability of the
API by promoting faster absorption. [12]

» Mild Drying Agent: In organic synthesis, it serves as a useful mild drying agent. [2][14]It is
particularly effective for drying organic phases containing non-acidic compounds such as
ketones, alcohols, and some amines, where more reactive drying agents like calcium
chloride might be incompatible. [14][15]

o Reagent and Catalyst in Synthesis: Its basicity makes it an effective reagent and catalyst
base in various chemical syntheses. [1]It is used to facilitate reactions necessary for building
complex drug molecules and in the preparation of other potassium salts with specific
pharmaceutical applications. [1][12]

Safety, Handling, and Storage

Proper handling and storage are essential to maintain the integrity of potassium carbonate
sesquihydrate and ensure laboratory safety.

e Handling: The compound is an irritant to the skin and eyes and may cause respiratory
irritation. [5][8][9]Therefore, handling requires appropriate personal protective equipment
(PPE), including protective gloves, clothing, and eye protection. [5]Work should be
conducted in a well-ventilated area or under a fume hood to avoid breathing dust. [5][9]

» Storage: Due to its hygroscopic nature, it must be stored in a cool, dry place in a tightly
sealed container. [5][9]The atmospheric moisture effect becomes significant above a relative
humidity of 43%, at which point the salt will begin to deliquesce (absorb enough moisture to
dissolve). [16]It should be stored away from incompatible materials such as strong oxidizers,
metals, and acids. [5][9]

 Stability and Retesting: As a stable inorganic chemical, potassium carbonate does not
chemically degrade over time if stored correctly and has an indefinite shelf life. [L6]However,
exposure to air can lead to moisture absorption, which alters the precise concentration. For
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applications where exact alkalinity is critical, it is recommended to retest the material every
two years, or more frequently if the container is opened often. [16]

Conclusion

Potassium carbonate sesquihydrate (CAS 6381-79-9) is more than a simple inorganic salt; it is
a highly functional reagent whose specific properties are leveraged to solve challenges in
research and pharmaceutical development. Its roles as a buffering agent, synthetic reagent,
drying agent, and formulation excipient are critical to ensuring the stability, efficacy, and
successful synthesis of a wide range of chemical and pharmaceutical products. A thorough
understanding of its physicochemical properties, analytical validation, and proper handling
protocols enables scientists and researchers to utilize this versatile compound to its fullest
potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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